Visible-light photocatalytic oxidation of 1,3-dicarbonyl compounds and carbon–carbon bond formation†‡

Organic Chemistry Frontiers Pub Date: 2014-04-30 DOI: 10.1039/C4QO00071D

Abstract

Visible-light photocatalytic oxidation of 1,3-dicarbonyl compounds, using Ru(bpy)3Cl2 as a photocatalyst and combining molecular oxygen and triphenylcarbenium as a new sacrificial acceptor, has been developed for carbon–carbon bond formation giving access to dimerization, allylation and polycyclization products.

Graphical abstract: Visible-light photocatalytic oxidation of 1,3-dicarbonyl compounds and carbon–carbon bond formation
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